2-(3-((4-Chlorophenyl)sulfonyl)propanamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[3-(4-chlorophenyl)sulfonylpropanoylamino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C18H20ClN3O4S2.ClH/c1-22-8-6-13-14(10-22)27-18(16(13)17(20)24)21-15(23)7-9-28(25,26)12-4-2-11(19)3-5-12;/h2-5H,6-10H2,1H3,(H2,20,24)(H,21,23);1H
• InChI Key: WKNSPKPPIUSLPA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)Cl.Cl
• Molecular Formula: C18H21Cl2N3O4S2
• Molecular Weight: 478.4 g/mol

Description

2-(3-((4-Chlorophenyl)sulfonyl)propanamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H21Cl2N3O4S2 and its molecular weight is 478.4. The purity is usually 95%.
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Scientific Research Applications

Sulfonamides and Their Research Applications

Sulfonamide Compounds : Sulfonamides are a significant class of synthetic antibiotics known for their bacteriostatic properties. Beyond their medical applications, sulfonamides have been investigated for a wide range of uses in clinical drugs, such as diuretics, carbonic anhydrase inhibitors, and antiepileptics. Recent patents and research focus on developing new sulfonamides with potential applications in treating various conditions, including cancer, glaucoma, and inflammatory diseases (Gulcin & Taslimi, 2018).

Environmental Chemistry and Toxicology

Organochlorine Compounds : The environmental impact of organochlorine compounds, including their toxic effects on aquatic environments and potential for bioaccumulation, has been extensively reviewed. These compounds, due to their persistent nature, pose significant environmental risks and are subject to studies aimed at understanding their fate and impact on ecosystems (Krijgsheld & Gen, 1986).

Drug Synthesis and Pharmaceutical Chemistry

Synthetic Methodologies : Research in synthetic chemistry often focuses on developing efficient methodologies for synthesizing pharmaceutical compounds. For example, studies on the synthesis of the antiplatelet drug clopidogrel highlight the ongoing efforts to improve synthetic routes for medically significant compounds, underscoring the importance of chemical synthesis in drug development (Saeed et al., 2017).

Biocides and Water Treatment

Non-oxidizing Biocides : The use of non-oxidizing biocides in preventing biofouling in reverse osmosis systems illustrates the application of chemical compounds in water treatment technologies. Research into the efficacy and safety of these biocides aims to develop sustainable methods for maintaining the performance of water purification systems without adverse environmental impacts (Da-Silva-Correa et al., 2022).